Octane

• CAS No.: 111-65-9
• Product Name: Octane
• Molecular Formula: C8H18; CH3-(CH2)6-CH3; C8H18
• Molecular Weight: 114.23 g/mol
• IUPAC Name: octane
• Standard InChI: InChI=1S/C8H18/c1-3-5-7-8-6-4-2/h3-8H2,1-2H3
• Standard InChIKey: TVMXDCGIABBOFY-UHFFFAOYSA-N
• SMILES: CCCCCCCC
• Canonical SMILES: CCCCCCCC
• Boiling Point: 258.1 °F at 760 mm Hg (USCG, 1999); 125.6 °C; 125.62 °C; 126 °C; 258°F
• Colorform: Colorless liquid; Clear liquid
• Density: 0.703 at 68 °F (USCG, 1999); d204 0.7; 0.6986 g/cu cm at 25 °C; Relative density (water = 1): 0.70; 0.70
• Flash Point: 56 °F (USCG, 1999); 56 °F (13 °C) (Closed cup); 72 °F (22 °C) (Open cup); 13 °C c.c.; 56°F
• Melting Point: -70.2 °F (USCG, 1999); -56.8 °C; Fp -56.8 °; -56.73 °C; -56.8°C; -70°F
• Physical Description: N-octane is a colorless liquid with an odor of gasoline. Less dense than water and insoluble in water. Hence floats on water. Produces irritating vapor.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a gasoline-like odor.
• Description: , also known as N-octane or CH3-[CH2]6-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, 1, 2:7, 8-diepoxyoctane, 1, 8-diaminooctane, and 3-octanone. is an alkane and gasoline tasting compound that can be found in a number of food items such as guava, pepper (c. annuum), orange bell pepper, and alcoholic beverages. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.; Octane is a straight chain alkane composed of 8 carbon atoms. It has a role as a xenobiotic.; N-octane is a colorless liquid with an odor of gasoline. Less dense than water and insoluble in water. Hence floats on water. Produces irritating vapor.
• Solubility: 7e-05 % at 77° F (NIOSH, 2016); 5.78e-06 M; 0.00066 mg/mL at 25 °C; In water, 0.66 mg/L at 25 °C; Soluble in ethyl ether; miscible with ethanol, acetone, benzene; Miscible with benzene, petroleum ether, gasoline; soluble in ether; slightly soluble in alcohol; 0.00066 mg/mL; Solubility in water: none; (77°F): 0.00007%
• Synonyms: NSC 9822; n-Octane
• Vapor Density: 3.86 (Air= 1); Relative vapor density (air = 1): 3.94
• Vapor Pressure: 10 mm Hg (NIOSH, 2016); 14.05 mmHg; 14.1 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 1.33; 10 mmHg
• PubChem Compound: 356
• Last Modified: Nov 11 2021